Cas no 72111-81-0 (5-ethoxypyrazine-2,3-dicarbonitrile)
72111-81-0 structure
Product Name:5-ethoxypyrazine-2,3-dicarbonitrile
CAS No:72111-81-0
MF:C8H6N4O
MW:174.159440517426
CID:2359322
PubChem ID:13336841
Update Time:2024-03-01
5-ethoxypyrazine-2,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-ethoxypyrazine-2,3-dicarbonitrile
- 5-ethoxy-pyrazine-2,3-dicarbonitrile
- CID 13336841
- 2,3-Pyrazinedicarbonitrile, 5-ethoxy-
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- Inchi: 1S/C8H6N4O/c1-2-13-8-5-11-6(3-9)7(4-10)12-8/h5H,2H2,1H3
- InChI Key: IMHNTGULOKGBGG-UHFFFAOYSA-N
- SMILES: O(C1C=NC(C#N)=C(C#N)N=1)CC
Computed Properties
- Exact Mass: 174.05416083g/mol
- Monoisotopic Mass: 174.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 82.6
5-ethoxypyrazine-2,3-dicarbonitrile Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
72111-81-0 (5-ethoxypyrazine-2,3-dicarbonitrile) Related Products
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